1-[(dimethylamino)sulfonyl]-N-ethyl-3-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-ethylpiperidine-3-carboxamide
• InChI: InChI=1S/C10H21N3O3S/c1-4-11-10(14)9-6-5-7-13(8-9)17(15,16)12(2)3/h9H,4-8H2,1-3H3,(H,11,14)
• InChI Key: RCOVFJBEBBHHOZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCCN(C1)S(=O)(=O)N(C)C
• Molecular Formula: C10H21N3O3S
• Molecular Weight: 263.36 g/mol

Description

1-[(Dimethylamino)sulfonyl]-N-ethyl-3-piperidinecarboxamide, commonly known as DMAP, is a chemical compound that has gained significant attention in the scientific community due to its versatile properties. DMAP is a white crystalline powder that is soluble in polar solvents and is widely used in organic synthesis as a catalyst.

Mechanism of Action

DMAP acts as a nucleophilic catalyst in organic synthesis, which means that it increases the rate of the reaction by accepting a pair of electrons. It also acts as a base catalyst, which means that it increases the rate of the reaction by accepting a proton. DMAP has a unique structure that allows it to participate in various chemical reactions, including acylation, alkylation, and esterification.
Biochemical and Physiological Effects
DMAP has no known biochemical or physiological effects on humans. It is considered to be a non-toxic compound and is not classified as a hazardous substance. However, DMAP can cause skin and eye irritation if it comes into contact with these areas.

Advantages and Limitations for Lab Experiments

DMAP has several advantages as a catalyst in lab experiments. It is a highly effective catalyst that can increase the rate of the reaction significantly. It is also a versatile catalyst that can be used in various chemical reactions. Furthermore, DMAP is relatively inexpensive and readily available.
However, DMAP has some limitations in lab experiments. It is highly reactive and can cause unwanted side reactions if not used properly. It is also sensitive to moisture and air, which can affect its catalytic activity. Therefore, it must be stored and handled carefully.

Future Directions

DMAP has several potential future directions. One direction is the development of new methods for the synthesis of DMAP. Another direction is the exploration of new applications for DMAP in organic synthesis and pharmaceuticals. Furthermore, DMAP can be used in the synthesis of new materials, such as polymers and nanoparticles. Finally, DMAP can be used in the development of new catalysts that are more efficient and selective than existing catalysts.
Conclusion
In conclusion, DMAP is a versatile and highly effective catalyst that has been extensively used in organic synthesis. It has several advantages and limitations in lab experiments and has no known biochemical or physiological effects on humans. DMAP has several potential future directions, including the development of new methods for synthesis and the exploration of new applications in organic synthesis, pharmaceuticals, and materials science.

Synthesis Methods

DMAP can be synthesized through various methods, including the reaction between piperidine and dimethylsulfamoyl chloride, followed by the addition of ethyl chloroformate. Another method involves the reaction between piperidine and dimethylsulfamoyl chloride, followed by the addition of ethyl chloroacetate. These methods are efficient and yield high-quality DMAP.

Scientific Research Applications

DMAP has been extensively used in scientific research as a catalyst in organic synthesis. It is used in the synthesis of various compounds, including esters, amides, and peptides. DMAP is also used in the production of pharmaceuticals, agrochemicals, and polymers. Furthermore, DMAP is used in the preparation of chiral compounds, which are important in the pharmaceutical industry.